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An In-depth Technical Guide to the Fundamental Nuclear Properties of Uranium-235

Uranium-235 (²³⁵U) is a primordial isotope of uranium and a cornerstone of nuclear technology.

Comprising approximately 0.72% of natural uranium, it is the only naturally occurring fissile

nuclide, meaning it can sustain a nuclear chain reaction with thermal (slow) neutrons.[1][2][3]

This unique characteristic makes it indispensable for both nuclear power generation and

nuclear weaponry.[1][4] This guide provides a detailed overview of its core nuclear properties,

decay characteristics, and fission data, along with the experimental methodologies used for

their determination.

Core Nuclear Properties
The fundamental properties of the Uranium-235 nucleus define its behavior and potential

applications. These intrinsic characteristics have been determined through various

experimental techniques, primarily mass spectrometry for atomic mass and various radiometric

and spectroscopic methods for other properties.[5][6]
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Property Value Units

Protons (Z) 92 -

Neutrons (N) 143 -

Atomic Mass 235.043928 Da

Mass Excess 40914.062 ± 1.970 keV

Binding Energy 1783870.285 ± 1.996 keV

Spin 7/2- -

Natural Abundance ~0.7204 % by mass

Critical Mass (untampered

sphere)
56 kg

Sources:[2][3][5][6][7]

Radioactive Decay
Uranium-235 undergoes radioactive decay primarily through alpha emission, initiating a long

decay chain that concludes with the stable isotope Lead-207 (²⁰⁷Pb).[1][8] It also has a very

rare spontaneous fission decay mode.[9][10]

Property Value Units

Half-Life 7.04 x 10⁸ years

Primary Decay Mode Alpha (α) Decay -

Alpha Decay Energy 4.679 MeV

Decay Product Thorium-231 (²³¹Th) -

Spontaneous Fission

Branching Ratio
7.2 x 10⁻⁹ %

Sources:[1][2][8][9][11]
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The Uranium-235 decay chain, also known as the Actinium series, involves a sequence of

alpha and beta decays.
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Uranium-235 (²³⁵U)
704 million years

Thorium-231 (²³¹Th)
25.5 hours

α

Protactinium-231 (²³¹Pa)
32,800 years

β⁻

Actinium-227 (²²⁷Ac)
21.8 years

α

Thorium-227 (²²⁷Th)
18.7 days

β⁻ (98.6%)

Radium-223 (²²³Ra)
11.4 days

α

Radon-219 (²¹⁹Rn)
4.0 seconds

α

Polonium-215 (²¹⁵Po)
1.78 milliseconds

α

Lead-211 (²¹¹Pb)
36.1 minutes

α

Bismuth-211 (²¹¹Bi)
2.14 minutes

β⁻

Thallium-207 (²⁰⁷Tl)
4.77 minutes

α (99.7%)

Lead-207 (²⁰⁷Pb)
Stable

β⁻
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Neutron Source

Particle Accelerator
(e.g., Van de Graaff)

Neutron-Producing Target
(e.g., ⁷Li(p,n)⁷Be)

Beam Pulsing System
(Creates neutron bunches)

Evacuated Flight Path
(Neutrons separate by energy)

²³⁵U Target
(in a fission chamber)

Neutron Flux Monitor
(Measures beam intensity)

Fission Fragment Detector
(Detects fission events)

Data Acquisition System
(Records time-of-flight and events)

Data Analysis
(Calculate cross-section vs. energy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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